Cas no 1806054-23-8 (2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride
• CAS No: 1806054-23-8
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4981695
• Update Time: 2025-05-20

2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride

• Inchi： 1S/C9H4ClF6NO2/c10-3-4-1-7(17(18)19)6(9(14,15)16)2-5(4)8(11,12)13/h1-2H,3H2
• InChI Key： WKJGGXAKNQUSMX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride

2,4-Bis(trifluoromethyl)-5-nitrobenzyl Chloride: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride, also known by its CAS number 1806054-23-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with two trifluoromethyl groups at the 2 and 4 positions and a nitro group at the 5 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the benzyl chloride moiety with high precision. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The electronic properties of 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride are significantly influenced by its substituents. The trifluoromethyl groups are strong electron-withdrawing groups (EWGs) that deactivate the aromatic ring, making it less reactive toward electrophilic substitution. Conversely, the nitro group at the 5 position further withdraws electron density through resonance effects, reinforcing the overall electron-deficient nature of the molecule. This combination of substituents makes 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride an excellent candidate for use in Suzuki-Miyaura couplings and other cross-coupling reactions.

In terms of applications, 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride has found utility in the synthesis of advanced materials, including organic light-emitting diodes (OLEDs) and high-performance polymers. Its ability to act as a versatile coupling partner enables the construction of complex molecular architectures with tailored electronic properties. Recent studies have demonstrated its potential in creating novel π-conjugated systems that exhibit enhanced charge transport characteristics, making them suitable for next-generation electronic devices.

The steric effects introduced by the trifluoromethyl groups also play a critical role in determining the reactivity and selectivity of 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride. These bulky substituents can influence both intra- and intermolecular interactions, affecting reaction pathways and product distributions. For example, in Heck reactions, the steric bulk provided by the trifluoromethyl groups can facilitate regioselectivity by hindering access to certain positions on the aromatic ring.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in elucidating the electronic structure and reactivity of 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride. These studies have revealed that the molecule's frontier molecular orbitals are significantly influenced by its substituents, which correlates well with experimental observations regarding its reactivity in various chemical transformations.

In conclusion, 2,4-Bis(trifluoromethyl)-5-nitrobenzyl chloride, with its unique combination of electronic and steric properties, continues to be a valuable compound in modern synthetic chemistry. Its applications span across multiple disciplines, from materials science to pharmaceutical research. As research into its properties and applications progresses, it is anticipated that this compound will unlock new possibilities for innovative chemical technologies.